Cas no 1341427-41-5 (5-(cyclopentylsulfanyl)methylfuran-2-carboxylic acid)

• Product Name: 5-(cyclopentylsulfanyl)methylfuran-2-carboxylic acid
• CAS No: 1341427-41-5
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 5188507
• PubChem ID: 63114553
• Update Time: 2025-10-22

5-(cyclopentylsulfanyl)methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-((Cyclopentylthio)methyl)furan-2-carboxylic acid
• 5-[(cyclopentylsulfanyl)methyl]furan-2-carboxylic acid
• 2-Furancarboxylic acid, 5-[(cyclopentylthio)methyl]-
• 5-(cyclopentylsulfanyl)methylfuran-2-carboxylic acid

• Inchi： 1S/C11H14O3S/c12-11(13)10-6-5-8(14-10)7-15-9-3-1-2-4-9/h5-6,9H,1-4,7H2,(H,12,13)
• InChI Key： NHCQIIPQDXZUOE-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(C(=O)O)O1)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• XLogP3: 2.6
• Topological Polar Surface Area: 75.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 5-(cyclopentylsulfanyl)methylfuran-2-carboxylic acid

Introduction to 5-(cyclopentylsulfanyl)methylfuran-2-carboxylic acid (CAS No. 1341427-41-5)

5-(cyclopentylsulfanyl)methylfuran-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1341427-41-5, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of furan derivatives, characterized by a five-membered heterocyclic ring containing an oxygen atom, coupled with a carboxylic acid functional group and a cyclopentylsulfanyl moiety. The structural uniqueness of this molecule positions it as a potential candidate for further exploration in drug discovery and synthetic applications.

The structure of 5-(cyclopentylsulfanyl)methylfuran-2-carboxylic acid incorporates a furan ring at its core, which is a well-documented scaffold in medicinal chemistry due to its ability to engage in various biological interactions. The presence of the cyclopentylsulfanyl group adds an additional layer of complexity, influencing both the electronic properties and steric environment of the molecule. This combination of features makes it an intriguing subject for synthetic chemists aiming to develop novel pharmacophores.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater precision. Studies suggest that the furan-2-carboxylic acid moiety may interact with biological targets through hydrogen bonding and π-stacking interactions, while the cyclopentylsulfanyl group could modulate binding affinity through hydrophobic effects. These insights are particularly valuable in designing molecules with enhanced selectivity and reduced side effects.

In the context of drug development, 5-(cyclopentylsulfanyl)methylfuran-2-carboxylic acid has been explored as a building block for more complex derivatives. Its utility as an intermediate in synthesizing heterocyclic compounds has been demonstrated in several patents and academic publications. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in inflammatory pathways. The flexibility of the cyclopentyl ring allows for conformational diversity, which can be exploited to optimize binding interactions with protein targets.

The synthesis of 5-(cyclopentylsulfanyl)methylfuran-2-carboxylic acid involves multi-step organic reactions, typically starting from commercially available furan derivatives. The introduction of the cyclopentylsulfanyl group requires careful consideration of reaction conditions to ensure regioselectivity and high yield. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve efficiency.

From a pharmacological perspective, the biological activity of 5-(cyclopentylsulfanyl)methylfuran-2-carboxylic acid remains an area of active investigation. Preliminary studies have shown promising results in vitro, where it exhibits moderate activity against certain enzymatic targets. However, further research is needed to elucidate its mechanism of action and potential therapeutic applications. The compound’s structural features suggest that it may serve as a lead compound for developing drugs targeting neurological disorders or metabolic diseases.

The chemical properties of 5-(cyclopentylsulfanyl)methylfuran-2-carboxylic acid, including its solubility, stability, and metabolic fate, are critical factors to consider in drug development. Experimental data indicate that the compound exhibits good solubility in polar organic solvents, facilitating its use in various biochemical assays. Additionally, its stability under standard storage conditions makes it suitable for long-term research applications.

Future directions in the study of 5-(cyclopentylsulfanyl)methylfuran-2-carboxylic acid may include exploring its role in combinatorial chemistry and high-throughput screening (HTS) campaigns. By integrating this compound into diverse libraries, researchers can accelerate the discovery of novel bioactive molecules with tailored properties. Furthermore, advancements in green chemistry principles may offer sustainable alternatives for its synthesis, aligning with global efforts to reduce environmental impact.

In summary, 5-(cyclopentylsulfanyl)methylfuran-2-carboxylic acid (CAS No. 1341427-41-5) represents a significant compound in pharmaceutical research due to its unique structural features and potential biological activity. Its exploration as a lead molecule or intermediate continues to contribute valuable insights into drug discovery and synthetic chemistry. As methodologies evolve, further applications and discoveries related to this compound are anticipated, reinforcing its importance in modern medicinal science.